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Compound of Interest

Compound Name: 2-Ethoxycinnamic acid

CAS No.: 59923-03-4

Cat. No.: B1609048

Get Quote

Executive Summary
2-Ethoxycinnamic acid (CAS: 69038-81-9), also known as o-ethoxycinnamic acid, is a

functionalized phenylpropanoid used primarily as an intermediate in the synthesis of

pharmaceutical compounds and bioactive agents.[1] Structurally, it features a carboxylic acid

moiety conjugated with an alkene and an ethoxy-substituted aromatic ring.[1] This conjugation

confers specific reactivity (e.g., Michael addition, decarboxylation) but also susceptibility to

photo-isomerization.[1]

This guide provides a technical framework for the safe handling, storage, and experimental

validation of 2-ethoxycinnamic acid.[1] Unlike its more common analog, 2-methoxycinnamic

acid, specific physicochemical data for the ethoxy variant is often conflated in literature.[1]

Therefore, this guide emphasizes self-validating protocols to establish compound identity and

purity before application in sensitive assays.

Physicochemical Profile
Understanding the physical state and solubility profile is the first step in risk mitigation.
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Table 1: Chemical Specification & Predicted
Properties[1]

Parameter Specification Notes

IUPAC Name
(2E)-3-(2-ethoxyphenyl)prop-2-

enoic acid

Trans isomer is

thermodynamically favored.[1]

CAS Number 69038-81-9
Distinct from 2-methoxy analog

(6099-03-2).[1]

Molecular Formula C₁₁H₁₂O₃

Molecular Weight 192.21 g/mol

Physical State Solid (Crystalline powder)
Color typically white to off-

white.[1]

Melting Point
Experimental Determination

Required

Literature values for the

methoxy analog are 181–

186°C [1].[1][2][3] The ethoxy

group may lower this range

due to crystal packing

disruption.

pKa (Predicted) ~4.14 (Carboxylic acid)
Weakly acidic; forms salts with

strong bases.[1]

logP (Predicted) ~2.5
Lipophilic; low aqueous

solubility (<1 g/L).[1]

Solubility
DMSO, Ethanol, Methanol,

DMF

Poorly soluble in water; soluble

in alkaline aqueous solutions.

[1]
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Critical Insight: Due to the electron-donating ethoxy group at the ortho position, the alkene

double bond is electron-rich, making it susceptible to oxidative cleavage or electrophilic attack.

[1]

Hazard Identification & Risk Assessment
2-Ethoxycinnamic acid is classified as an Irritant under GHS standards.[1][3] While acute

toxicity data (LD50) is limited, structure-activity relationship (SAR) analysis with cinnamic acid

suggests low systemic toxicity but significant potential for mucosal irritation.[1]

GHS Classification[1][4][5][6]
H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[4][5]

Risk Assessment Workflow
The following decision tree outlines the safety logic for handling this compound in a research

setting.
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Handling 2-Ethoxycinnamic Acid

State: Solid Powder

Hazard: Dust/Irritant

Engineering Control:
Fume Hood Required

PPE:
Nitrile Gloves, Safety Glasses,

Lab Coat

Procedure Type?

Solution Preparation Synthesis/Reaction

Risk: Solvent Splash Risk: Thermal Runaway/
Side Reactions

Add solid to solvent slowly Monitor Temp,
Inert Atmosphere (N2)

Click to download full resolution via product page

Figure 1: Risk assessment and decision logic for handling 2-ethoxycinnamic acid in a

laboratory environment.
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Operational Protocols
Storage and Stability

Light Sensitivity: The conjugated double bond is susceptible to [2+2] photocycloaddition

(dimerization) or E-Z isomerization upon UV exposure. Store in amber vials.

Hygroscopicity: Store in a desiccator or tightly sealed container at room temperature (15–

25°C).

Incompatibility: Avoid contact with strong oxidizing agents (e.g., permanganates, peroxides)

which can cleave the alkene.[1]

Protocol: Recrystallization (Purification)
Since commercial batches may contain the cis-isomer or starting materials (2-

ethoxybenzaldehyde), recrystallization is recommended before use in sensitive biological

assays.[1]

Objective: Obtain high-purity trans-2-ethoxycinnamic acid.

Solvent Selection: Ethanol/Water (70:30) is typically effective for substituted cinnamic acids

[2].[1]

Dissolution:

Place crude 2-ethoxycinnamic acid (e.g., 5.0 g) in a round-bottom flask.

Add Ethanol (approx. 15 mL) and heat to reflux (~78°C) with stirring until fully dissolved.

Precipitation:

Slowly add hot water (approx. 5-7 mL) until the solution becomes slightly turbid.

Add just enough hot ethanol to clear the turbidity.

Cooling:

Remove from heat and allow to cool slowly to room temperature.
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Place in an ice bath (0-4°C) for 1 hour to maximize yield.

Filtration:

Filter crystals using a Büchner funnel under vacuum.

Wash with cold 30% aqueous ethanol.

Drying: Dry in a vacuum oven at 40°C for 12 hours.

Protocol: Self-Validating Identity Check (Melting Point)
Because the specific melting point of the ethoxy derivative is often absent from general

databases, you must validate your sample against the methoxy analog's trend.[1]

Setup: Calibrate melting point apparatus using a standard (e.g., Benzoic acid, MP 122°C).

Prediction: The ethoxy group is bulkier than the methoxy group (MP ~183°C [1]). This

bulkiness often disrupts crystal packing, potentially lowering the melting point relative to the

methoxy analog.

Measurement:

Pack capillary tube (2-3 mm height).[1]

Ramp temperature at 10°C/min until 110°C, then slow to 1°C/min.

Record onset and clear melt temperatures.

Validation: If the MP is significantly higher than 190°C, suspect contamination with inorganic

salts or polymerization. If significantly lower (<120°C), suspect solvent inclusion or cis-isomer

presence.[1]

Experimental Workflow: Stock Solution Preparation
For biological assays (e.g., insulin secretion studies [3]), accurate dosing is critical.[1]
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Figure 2: Workflow for preparing stable stock solutions for biological evaluation.

Protocol Steps:

Solvent: Use anhydrous DMSO (Dimethyl sulfoxide). Ethanol is acceptable but evaporates

faster, altering concentration.[1]

Concentration: Prepare a 100 mM master stock. (MW = 192.21 g/mol ; 19.2 mg in 1 mL

DMSO).[1]

Sonication: Substituted cinnamic acids can be slow to dissolve. Sonicate for 5-10 minutes at

ambient temperature.

Sterilization: If used in cell culture, filter through a 0.22 µm PTFE (hydrophobic) filter. Do not

use Nylon filters as they may bind the compound.[1]

Emergency Procedures
Incident Immediate Action

Eye Contact

Rinse cautiously with water for 15 minutes.[1]

Remove contact lenses if present.[4] Seek

medical attention (H319).[4][6]

Skin Contact
Wash with plenty of soap and water.[1][6][7] If

irritation persists, seek medical advice (H315).

Inhalation
Move person to fresh air.[1][4] If breathing is

difficult, administer oxygen (H335).[1]

Spill

Solid: Sweep up without creating dust.[1] Place

in hazardous waste container. Solution: Absorb

with sand/vermiculite. Clean surface with

ethanol followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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